![molecular formula C16H15F3N4O2 B2988202 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2-(trifluoromethyl)phenyl)azetidine-1-carboxamide CAS No. 1351623-01-2](/img/structure/B2988202.png)
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2-(trifluoromethyl)phenyl)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2-(trifluoromethyl)phenyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C16H15F3N4O2 and its molecular weight is 352.317. The purity is usually 95%.
BenchChem offers high-quality 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2-(trifluoromethyl)phenyl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2-(trifluoromethyl)phenyl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Scale-Up
An efficient scale-up synthesis of related compounds, demonstrating processes featuring highly regioselective cycloadditions, chemo-selective hydrolysis, and improved methods for 1,2,4-oxadiazole formation, is crucial for preparing batches for preclinical toxicological studies. These methodologies provide a foundation for synthesizing compounds with structural similarities, showcasing the importance of precise synthetic routes in drug development (Hou et al., 2016).
Biological Activity and Drug Development
Compounds containing the oxadiazole moiety, such as 1,3,4-oxadiazoles and related structures, have been studied for various biological activities. For instance, azetidinyl oxadiazoles have been identified as mGluR5 positive allosteric modulators with potential implications in neuropharmacology, showcasing the versatility of these compounds in drug discovery (Packiarajan et al., 2012). Additionally, novel derivatives have been explored for antimicrobial properties, indicating the broad spectrum of potential therapeutic applications of compounds with this core structure (Jadhav et al., 2017).
Herbicidal Activities
The design and synthesis of heterocyclic compounds, including those with oxadiazole nuclei, have revealed significant herbicidal activities. This highlights the dual utility of such compounds in both pharmaceutical and agricultural domains, underscoring the importance of chemical synthesis in developing compounds with desired biological activities (Parameshwar et al., 2017).
Mechanism of Action
Mode of Action
The compound’s oxadiazole and azetidine groups suggest it may interact with its targets through hydrogen bonding or dipole-dipole interactions .
Biochemical Pathways
The specific biochemical pathways affected by the compound are currently unknown. One study found that a compound with a similar structure was active against mycobacterium tuberculosis, suggesting it may affect pathways involved in bacterial growth .
Pharmacokinetics
The presence of the trifluoromethyl group may enhance its metabolic stability .
Result of Action
Its potential activity against mycobacterium tuberculosis suggests it may have antimicrobial effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the compound’s action, efficacy, and stability. For example, the compound’s stability may be affected by the pH of its environment
properties
IUPAC Name |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-[2-(trifluoromethyl)phenyl]azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N4O2/c17-16(18,19)11-3-1-2-4-12(11)20-15(24)23-7-10(8-23)14-21-13(22-25-14)9-5-6-9/h1-4,9-10H,5-8H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYJOOPBBTFOUES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)C3CN(C3)C(=O)NC4=CC=CC=C4C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-[2-(trifluoromethyl)phenyl]azetidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.